Cas no 37077-80-8 (2,3,5-tri-O-acetyl-1-O-methyl-beta-D-ribofuranose)

2,3,5-tri-O-acetyl-1-O-methyl-beta-D-ribofuranose structure
37077-80-8 structure
Product Name:2,3,5-tri-O-acetyl-1-O-methyl-beta-D-ribofuranose
CAS No:37077-80-8
MF:C12H18O8
MW:290.266524791718
CID:2939235
Update Time:2023-08-10

2,3,5-tri-O-acetyl-1-O-methyl-beta-D-ribofuranose Chemical and Physical Properties

Names and Identifiers

    • 2,3,5-tri-O-acetyl-1-O-methyl-beta-D-ribofuranose
    • Methyl 2-O,3-O,5-O-triacetyl-beta-D-ribofuranoside
    • Inchi: 1S/C12H18O8/c1-6(13)17-5-9-10(18-7(2)14)11(19-8(3)15)12(16-4)20-9/h9-12H,5H2,1-4H3/t9-,10-,11-,12-/m1/s1
    • InChI Key: RUSRQHXGPHZZNI-DDHJBXDOSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1COC(C)=O)OC(C)=O)OC(C)=O)OC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 380
  • XLogP3: 0.6
  • Topological Polar Surface Area: 97.4
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